Cas no 18133-18-1 (5-Oxo-1-phenylpyrrolidine-2-carboxylic acid)

• Product Name: 5-Oxo-1-phenylpyrrolidine-2-carboxylic acid
• CAS No: 18133-18-1
• MF: C₁₁H₁₁NO₃
• MW: 205.209943056107
• MDL: MFCD10004175
• CID: 3162633
• PubChem ID: 12248488
• Update Time: 2025-10-30

5-Oxo-1-phenylpyrrolidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-Oxo-1-phenylpyrrolidine-2-carboxylic acid
• 5-Oxo-1-phenyl-pyrrolidine-2-carboxylic acid
• AK158587
• 5-Oxo-1-phenylproline
• 3295AJ
• NE64008
• AX8292326
• 5-OXO-1-PHENYL-2-PYRROLIDINECARBOXYLIC ACID
• EN300-1709888
• 18133-18-1
• SB34473
• F2167-4406
• MFCD10004175
• DB-219586
• AKOS015948177
• Proline, 5-oxo-1-phenyl-
• 5-Oxo-1-phenylpyrrolidine-2-carboxylicacid
• CS-0060551
• DS-9375
• FD10593
• SCHEMBL289664
• 842-737-8

• MDL： MFCD10004175
• Inchi： 1S/C11H11NO3/c13-10-7-6-9(11(14)15)12(10)8-4-2-1-3-5-8/h1-5,9H,6-7H2,(H,14,15)
• InChI Key： JITXFZOGKNNXCT-UHFFFAOYSA-N
• SMILES： O=C1CCC(C(=O)O)N1C1C=CC=CC=1

Computed Properties

• Exact Mass: 205.07389321g/mol
• Monoisotopic Mass: 205.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 57.6
• XLogP3: 1

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 494.6±38.0 °C at 760 mmHg
• Flash Point: 252.9±26.8 °C
• Vapor Pressure: 0.0±1.3 mmHg at 25°C

5-Oxo-1-phenylpyrrolidine-2-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 5-Oxo-1-phenylpyrrolidine-2-carboxylic acid

Recent Advances in the Study of 5-Oxo-1-phenylpyrrolidine-2-carboxylic acid (CAS: 18133-18-1)

5-Oxo-1-phenylpyrrolidine-2-carboxylic acid (CAS: 18133-18-1) is a pyrrolidine derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have focused on its synthesis, structural modifications, and biological activities, particularly in the context of drug discovery and development. This research brief aims to provide an overview of the latest findings related to this compound, highlighting its chemical properties, pharmacological potential, and recent advancements in its application.

One of the key areas of research involving 5-Oxo-1-phenylpyrrolidine-2-carboxylic acid is its role as a building block in the synthesis of more complex molecules. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the development of novel protease inhibitors. The study utilized a multi-step synthetic route to derivatize the compound, resulting in analogs with enhanced binding affinity to target enzymes. The researchers reported that modifications at the phenyl and carboxylic acid groups significantly influenced the compound's inhibitory activity, suggesting a structure-activity relationship that could be exploited for drug design.

In addition to its synthetic applications, 5-Oxo-1-phenylpyrrolidine-2-carboxylic acid has been investigated for its potential anti-inflammatory and neuroprotective effects. A recent preclinical study published in Bioorganic & Medicinal Chemistry Letters explored its mechanism of action in modulating inflammatory pathways. The compound was found to inhibit the production of pro-inflammatory cytokines in vitro, with a notable reduction in interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α) levels. These findings position the compound as a promising candidate for further development in the treatment of inflammatory diseases.

Another significant advancement involves the use of 5-Oxo-1-phenylpyrrolidine-2-carboxylic acid in the development of radiopharmaceuticals. A 2024 study in Nuclear Medicine and Biology highlighted its potential as a chelating agent for radiometals such as gallium-68 and copper-64. The study demonstrated that the compound could be functionalized to form stable complexes with these isotopes, enabling its use in positron emission tomography (PET) imaging. This application opens new avenues for the compound in diagnostic medicine, particularly in oncology and neurology.

Despite these promising developments, challenges remain in the optimization of 5-Oxo-1-phenylpyrrolidine-2-carboxylic acid for clinical use. Issues such as bioavailability, metabolic stability, and toxicity profiles need to be addressed in future studies. Recent computational modeling efforts, as reported in a 2023 ACS Omega publication, have begun to tackle these challenges by predicting the compound's pharmacokinetic properties and identifying potential metabolic pathways. These insights are expected to guide the design of next-generation derivatives with improved therapeutic profiles.

In conclusion, 5-Oxo-1-phenylpyrrolidine-2-carboxylic acid (CAS: 18133-18-1) continues to be a compound of interest in chemical biology and medicinal chemistry. Its versatility as a synthetic intermediate, combined with its emerging pharmacological activities, makes it a valuable target for ongoing research. Future studies are likely to focus on refining its structural properties and expanding its applications in drug discovery and diagnostic imaging. The compound's potential to bridge the gap between chemical synthesis and therapeutic innovation underscores its importance in the field.